Cas no 2167822-10-6 (2-(azidomethyl)-3,3-dipropyloxolane)

• Product Name: 2-(azidomethyl)-3,3-dipropyloxolane
• CAS No: 2167822-10-6
• MF: C₁₁H₂₁N₃O
• MW: 211.30394244194
• CID: 6027271
• PubChem ID: 165505676
• Update Time: 2025-10-29

2-(azidomethyl)-3,3-dipropyloxolane Chemical and Physical Properties

Names and Identifiers

• 2-(azidomethyl)-3,3-dipropyloxolane
• 2167822-10-6
• EN300-1478980

• Inchi： 1S/C11H21N3O/c1-3-5-11(6-4-2)7-8-15-10(11)9-13-14-12/h10H,3-9H2,1-2H3
• InChI Key： OHWOBKLNTXFOQA-UHFFFAOYSA-N
• SMILES： O1CCC(CCC)(CCC)C1CN=[N+]=[N-]

Computed Properties

• Exact Mass: 211.168462302g/mol
• Monoisotopic Mass: 211.168462302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 23.6Ų

Additional information on 2-(azidomethyl)-3,3-dipropyloxolane

Research Briefing on 2-(azidomethyl)-3,3-dipropyloxolane (CAS: 2167822-10-6) in Chemical Biology and Pharmaceutical Applications

The compound 2-(azidomethyl)-3,3-dipropyloxolane (CAS: 2167822-10-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the utility of 2-(azidomethyl)-3,3-dipropyloxolane as a versatile intermediate in click chemistry, particularly in the synthesis of bioconjugates and targeted drug delivery systems. The azide functional group enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, making it a valuable tool for labeling and modifying biomolecules. Researchers have successfully employed this compound in the development of novel antibody-drug conjugates (ADCs) and small-molecule probes for imaging and diagnostics.

In addition to its role in bioconjugation, 2-(azidomethyl)-3,3-dipropyloxolane has shown promising pharmacological properties. Preliminary in vitro studies indicate that derivatives of this compound exhibit selective binding to specific protein targets involved in inflammatory pathways, suggesting potential applications in the treatment of autoimmune diseases. Further investigations are underway to optimize the pharmacokinetic profile and reduce off-target effects.

The synthesis of 2-(azidomethyl)-3,3-dipropyloxolane has also been refined in recent years, with improved yields and scalability. Novel catalytic methods have been reported, enabling more efficient production of this compound and its derivatives. These advancements are critical for supporting large-scale preclinical and clinical studies.

Despite these promising developments, challenges remain in the translation of 2-(azidomethyl)-3,3-dipropyloxolane-based therapies to clinical applications. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed. Ongoing research aims to tackle these hurdles through structural modifications and advanced delivery systems.

In conclusion, 2-(azidomethyl)-3,3-dipropyloxolane represents a compelling case study in the intersection of chemical biology and pharmaceutical innovation. Its dual role as a synthetic building block and a bioactive scaffold underscores its versatility and potential impact on drug discovery. Future research will likely focus on expanding its applications and overcoming current limitations to unlock its full therapeutic potential.